N-Benzyl-N-methyl-2-piperidinecarboxamide hydrochloride
Overview
Description
Scientific Research Applications
Herbicidal Activity
N-Benzyl-N-methyl-2-piperidinecarboxamide hydrochloride: has been explored for its potential as a bleaching herbicide . These compounds act on the biosynthesis of plant pigments, which is crucial for weed control. The structure-activity relationship (SAR) studies suggest that certain substitutions on the benzoyl and benzylamine moieties enhance herbicidal activity. Compounds with similar structures have shown significant inhibition against common weeds like Abutilon theophrasti and Amaranthus retroflexus at certain application rates .
Anti-inflammatory Properties
Research into benzamide derivatives has revealed their potential in treating inflammation. Novel compounds synthesized from N-Benzyl-N-methyl-2-piperidinecarboxamide hydrochloride have been evaluated for their anti-inflammatory properties . Some derivatives have shown high inhibitory values for COX-1 and excellent selectivity indices for COX-2, indicating their potential as anti-inflammatory agents .
Antioxidant Activities
The antioxidant properties of N-Benzyl-N-methyl-2-piperidinecarboxamide hydrochloride derivatives have been assessed through various tests, including total antioxidant capacity, free radical scavenging, and metal chelating activities. These studies are crucial for understanding the compound’s ability to neutralize oxidative stress, which is implicated in numerous diseases .
Antibacterial Activities
Derivatives of N-Benzyl-N-methyl-2-piperidinecarboxamide hydrochloride have been synthesized and characterized for their antibacterial activities . The effectiveness of these compounds against various bacterial strains is determined through in vitro assays, which are essential for the development of new antibacterial agents .
properties
IUPAC Name |
N-benzyl-N-methylpiperidine-2-carboxamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O.ClH/c1-16(11-12-7-3-2-4-8-12)14(17)13-9-5-6-10-15-13;/h2-4,7-8,13,15H,5-6,9-11H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HWXYXIQQTFFKEQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1)C(=O)C2CCCCN2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.78 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Benzyl-N-methyl-2-piperidinecarboxamide hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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